Cas no 1352522-37-2 (2-(2,5-Dimethyl-pyrrol-1-yl)-5-pyrrolidin-2-yl-pyridine)
2-(2,5-Dimethyl-pyrrol-1-yl)-5-pyrrolidin-2-yl-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,5-Dimethyl-pyrrol-1-yl)-5-pyrrolidin-2-yl-pyridine
- Pyridine, 2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-(2-pyrrolidinyl)-
-
- Inchi: 1S/C15H19N3/c1-11-5-6-12(2)18(11)15-8-7-13(10-17-15)14-4-3-9-16-14/h5-8,10,14,16H,3-4,9H2,1-2H3
- InChI Key: QOCMICCILPLGEN-UHFFFAOYSA-N
- SMILES: C1(N2C(C)=CC=C2C)=NC=C(C2CCCN2)C=C1
2-(2,5-Dimethyl-pyrrol-1-yl)-5-pyrrolidin-2-yl-pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495934-1g |
2-(2,5-Dimethyl-1H-pyrrol-1-yl)-5-(pyrrolidin-2-yl)pyridine |
1352522-37-2 | 97% | 1g |
$*** | 2023-03-30 |
2-(2,5-Dimethyl-pyrrol-1-yl)-5-pyrrolidin-2-yl-pyridine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 2-(2,5-Dimethyl-pyrrol-1-yl)-5-pyrrolidin-2-yl-pyridine
Comprehensive Overview of 2-(2,5-Dimethyl-pyrrol-1-yl)-5-pyrrolidin-2-yl-pyridine (CAS No. 1352522-37-2): Properties, Applications, and Research Insights
2-(2,5-Dimethyl-pyrrol-1-yl)-5-pyrrolidin-2-yl-pyridine, identified by its CAS number 1352522-37-2, is a specialized heterocyclic compound garnering significant attention in pharmaceutical and materials science research. This molecule features a unique structural framework combining pyridine and pyrrole moieties, which are pivotal in designing bioactive agents and functional materials. Its molecular formula C15H19N3 and precise stereochemistry make it a valuable intermediate for synthesizing complex therapeutic candidates, particularly in oncology and neurology.
Recent studies highlight the compound’s role as a kinase inhibitor scaffold, aligning with the growing demand for targeted cancer therapies. Researchers are exploring its potential to modulate protein-protein interactions, a hot topic in drug discovery. The 2,5-dimethylpyrrole segment enhances lipid solubility, addressing challenges in blood-brain barrier penetration—a frequent search query among neuropharmacology enthusiasts. Meanwhile, the pyrrolidine-pyridine linkage offers conformational rigidity, a feature often discussed in computational chemistry forums.
From a synthetic chemistry perspective, CAS 1352522-37-2 exemplifies modern cross-coupling strategies. Its preparation typically involves Buchwald-Hartwig amination or palladium-catalyzed arylation, techniques widely searched by organic chemists. The compound’s crystallographic data (available in CSD/CCDC databases) provides insights into its hydrogen-bonding networks, relevant to crystal engineering discussions. Analytical methods like HPLC-MS and NMR (1H/13C) are critical for purity verification—a common concern for QC specialists.
In material science, this derivative’s electron-rich aromatic system sparks interest for organic electronics applications. Its fluorescence properties (λem ~450 nm) are being evaluated for OLED emitters, coinciding with the surge in sustainable tech searches. The dimethylpyrrole unit may also serve as a ligand precursor for transition metal complexes, a trending topic in catalysis research.
Environmental and ADMET profiling (Absorption, Distribution, Metabolism, Excretion, Toxicity) of 2-(2,5-dimethyl-pyrrol-1-yl)-5-pyrrolidin-2-yl-pyridine remains an active area of investigation. Computational models predict moderate logP values (~2.8), balancing hydrophilicity and membrane permeability—a key consideration in drug-likeness analyses frequently queried in medicinal chemistry circles. Stability studies under various pH conditions are ongoing, addressing formulation challenges noted in pharmaceutical forums.
The compound’s patent landscape reveals applications in neurodegenerative disease therapeutics, particularly for α-synuclein aggregation inhibition—a hot topic in Parkinson’s research. Its structural analogs appear in recent WO2022/178642 filings, correlating with increased searches for "small molecule neurodegeneration inhibitors." Additionally, derivatization studies explore prodrug strategies to enhance bioavailability, a persistent challenge in API development.
For researchers sourcing CAS 1352522-37-2, technical specifications typically include: >98% HPLC purity, white to off-white crystalline solid, and storage recommendations at -20°C under inert atmosphere. These parameters are crucial for reproducibility—a major concern in open science discussions. Vendors often provide COA (Certificate of Analysis) and MSDS documentation, aligning with Good Laboratory Practice (GLP) standards.
Emerging applications in chemical biology leverage this compound as a photoaffinity probe for target identification, tapping into the proteomics research boom. Its azide/alkyne-compatible sites (via further modification) enable click chemistry applications—a technique dominating synthetic biology search trends. These developments position 2-(2,5-dimethyl-pyrrol-1-yl)-5-pyrrolidin-2-yl-pyridine as a versatile tool in high-throughput screening platforms.
1352522-37-2 (2-(2,5-Dimethyl-pyrrol-1-yl)-5-pyrrolidin-2-yl-pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)